![molecular formula C17H21N5O2 B2716481 1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)-2-(1H-pyrrol-1-yl)ethan-1-one CAS No. 2191213-90-6](/img/structure/B2716481.png)
1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)-2-(1H-pyrrol-1-yl)ethan-1-one
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Description
1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)-2-(1H-pyrrol-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C17H21N5O2 and its molecular weight is 327.388. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
A One-Pot Biginelli Synthesis - This approach was utilized for synthesizing novel dihydropyrimidinone derivatives containing a morpholine moiety, highlighting an efficient method for creating compounds with potential biological activities (Bhat et al., 2018).
Hydrogen-bonded Structures - The study of neutral, anionic, and hydrated amino-nitrosopyrimidines containing a morpholine group revealed significant electronic polarization and intramolecular hydrogen bonding, contributing to the understanding of their structural and electronic characteristics (Orozco et al., 2008).
Antitumor Activity and Molecular Docking
Antitumor Evaluation and Molecular Docking - New morpholine-based heterocycles were synthesized and assessed for their antitumor activities against human lung cancer and hepatocellular carcinoma cell lines, with some compounds showing promising results. Computational studies supported the biological activity findings (Muhammad et al., 2017).
Chemical Synthesis Techniques
Novel Synthesis Approaches - Research on dihydropyrindines and tetrahydroquinolines presented a one-pot synthesis method involving a multi-step process that includes coupling, isomerization, and cyclocondensation, demonstrating a versatile approach to creating structurally diverse compounds (Yehia et al., 2002).
Functionalized Tetrahydropyrimidin-2-thiones Synthesis - The use of zinc chloride to promote one-pot reactions resulted in the synthesis of tetrahydropyrimidin-2-thiones with good yields and diastereoselectivity, showcasing the potential for creating functionalized molecules for further research applications (Liu et al., 2014).
properties
IUPAC Name |
1-(2-morpholin-4-yl-6,7-dihydro-5H-pyrido[2,3-d]pyrimidin-8-yl)-2-pyrrol-1-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N5O2/c23-15(13-20-5-1-2-6-20)22-7-3-4-14-12-18-17(19-16(14)22)21-8-10-24-11-9-21/h1-2,5-6,12H,3-4,7-11,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAXPWOWBDKCMKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CN=C(N=C2N(C1)C(=O)CN3C=CC=C3)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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